Cas no 998-30-1 (Triethoxysilane)

Triethoxysilane structure

Product Name:Triethoxysilane

CAS No:998-30-1

Molecular Formula:C₆H₁₆O₃Si

Molecular Weight:164.27494

MDL:MFCD00009061

CID:40470

PubChem ID:6327710

Triethoxysilane Properties

Names and Identifiers

- Triethoxysilane
- TES
- 3-piperazinopropyltriethoxysilane
- 4-bromooctafluorobutanetriethoxysilane
- 5,6-epoxyhexyltriethoxysilane
- CT2500
- Silane,triethoxy
- TRIES
- triethoxy-silan
- triethoxy-silane
- Triethoxysilaneelectronic grade available
- Triethoxysilicane
- Triethoxysilane ((C2H5O)3SiH)
- Silane, triethoxy-
- Triethoxysilane,96%
- Triethoxysilaneelectronicgradeavailable
- T1040
- AS-75526
- SCHEMBL35885
- UNII-8T460WDH89
- (C2H5O)3SiH
- 4-01-00-01359 (Beilstein Handbook Reference)
- A846088
- FT-0633218
- triethoxysilicon
- SIT 8185
- BRN 1738989
- NSC-124134
- AKOS030227970
- EN300-118142
- MFCD00801656
- NSC 124134
- 998-30-1
- DTXSID6052667
- 72905-90-9
- MFCD00009061
- s17075
- AKOS015843283
- HSDB 6332
- NSC124134
- Triethoxysilane, 96%
- TRIETHOXYSILANE [HSDB]
- 8T460WDH89
- EINECS 213-650-7
- EC 213-650-7
- DB-057803
- PKDCQJMRWCHQOH-UHFFFAOYSA-N
- TRIETHOXYSILANE
- +Expand
- MDL： MFCD00009061
- InChIKey： QQQSFSZALRVCSZ-UHFFFAOYSA-N
- Inchi： 1S/C6H16O3Si/c1-4-7-10(8-5-2)9-6-3/h10H,4-6H2,1-3H3
- SMILES： CCO[SiH](OCC)OCC
- BRN： 1738989

Computed Properties

Exact Mass: 164.08700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 6
Monoisotopic Mass: 163.079046
Heavy Atom Count: 10
Complexity: 55.7
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 27.7

Experimental Properties

LogP: 0.81310
PSA: 27.69000
Refractive Index: 1.377
Water Partition Coefficient: Insoluble in water. Soluble in organic solvents.
Boiling Point: 134°C(lit.)
Melting Point: -170°C
Vapor Pressure: 10.4±0.2 mmHg at 25°C
Flash Point: 80 ºF
Color/Form: Colorless transparent liquid.
Stability/Shelf Life: Stable, but moisture sensitive. Flammable. Incompatible with strong oxidizing agents, strong acids, strong bases.
Solubility: Not determined
Sensitiveness: Moisture Sensitive
Density: 0.89

Triethoxysilane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB111449-10 g	Triethoxysilane, 96%; .	998-30-1	96%	10 g	€77.20	2023-07-20
Enamine	EN300-118142-0.05g	triethoxysilane	998-30-1	93%	0.05g	$19.0	2023-06-08
TRC	T775640-5ml	Triethoxysilane	998-30-1		5ml	$115.00	2023-05-17
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	B22063-10g	Triethoxysilane, 96%	998-30-1	96%	10g	￥553.00	2023-04-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T101203-100ml	Triethoxysilane	998-30-1	97%	100ml	¥112.90	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1047854-500g	Triethoxysilane	998-30-1	98%	500g	￥583	2023-04-12
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T37710-100ml	Triethoxysilane	998-30-1	97%	100ml	¥98.0	2023-09-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T818579-500ml	Triethoxysilane	998-30-1	97%	500ml	￥442.00	2022-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T1040-25ml	Triethoxysilane	998-30-1	97.0%(GC)	25ml	￥380.0	2022-06-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R027300-100ml	Triethoxysilane	998-30-1	97%	100ml	￥108	2024-07-19

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Hubei Fangde New Material Co., Ltd

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(CAS:998-30-1)

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HU BEI YONG KUO Technology Co., Ltd.

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SHANG HAI MAI RUI ER SHENG HUA Technology Co., Ltd.

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Jiangsu Raien Environmental Protection Technology Co., Ltd

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Hubei Shixing Chemical Co., Ltd

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Shanghai Acmec Biochemical Co.,Ltd

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Shanghai Aladdin Biochemical Technology Co., Ltd

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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2. Synthesis of mixed poly(ε-caprolactone)/polystyrene brushes from Y-initiator-functionalized silica particles by surface-initiated ring-opening polymerization and nitroxide-mediated radical polymerization

Weikun Li,Chunhui Bao,Roger A. E. Wright,Bin Zhao RSC Adv. 2014 4 18772
3. Size exclusion chromatography of quantum dots by utilizing nanoparticle repelling surface of concentrated polymer brush

Toshihiko Arita,Tomoka Yoshimura,Tadafumi Adschiri Nanoscale 2010 2 1467
4. Highly dispersible ternary composites with high transparency and ultra low dielectric constants based on hyperbranched polyimide with organosilane termini and cross-linked polyimide with silica

Seongku Kim,Shinji Ando,Xiaogong Wang RSC Adv. 2015 5 98419
5. Ternary composites of linear and hyperbranched polyimides with nanoscale silica for low dielectric constant, high transparency, and high thermal stability

Seongku Kim,Shinji Ando,Xiaogong Wang RSC Adv. 2015 5 40046
6. Molecular engineering low-surface energy membranes by grafting perfluoro-tert-butoxy chains containing fluorous silica aerogels

Vicki Man-Wai Yim,Angel See-Wing Lo,Bhaskar Jyoti Deka,Jiaxin Guo,Jehad A. Kharraz,István T. Horváth,Alicia Kyoungjin An Green Chem. 2020 22 3283
7. Nano-dispersed platinum(0) in organically modified silicate matrices as sustainable catalysts for a regioselective hydrosilylation of alkenes and alkynes

Brett J. Duke,Evan N. Akeroyd,Shreeja V. Bhatt,Chibueze I. Onyeagusi,Shreya V. Bhatt,Brandy R. Adolph,Jean Fotie New J. Chem. 2018 42 11782
8. Nano-dispersed platinum(0) in organically modified silicate matrices as sustainable catalysts for a regioselective hydrosilylation of alkenes and alkynes

Brett J. Duke,Evan N. Akeroyd,Shreeja V. Bhatt,Chibueze I. Onyeagusi,Shreya V. Bhatt,Brandy R. Adolph,Jean Fotie New J. Chem. 2018 42 11782
9. Facile fabrication of shape memory poly(ε-caprolactone) non-woven mat by combining electrospinning and sol–gel reaction

Andrea Merlettini,Stefano Pandini,Silvia Agnelli,Chiara Gualandi,Katia Paderni,Massimo Messori,Maurizio Toselli,Maria Letizia Focarete RSC Adv. 2016 6 43964
10. Poly(ethylene oxide) grafted silica nanoparticles: efficient routes of synthesis with associated colloidal stability

Sébastien Issa,Fabrice Cousin,Marine Bonnevide,Didier Gigmes,Jacques Jestin,Trang N. T. Phan Soft Matter 2021 17 6552

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